Cas no 110227-02-6 (Benzamide, N-[2-(heptylthio)-6-benzothiazolyl]-3-nitro-)

• Product Name: Benzamide, N-[2-(heptylthio)-6-benzothiazolyl]-3-nitro-
• CAS No: 110227-02-6
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 1191505
• Update Time: 2024-08-02

Benzamide, N-[2-(heptylthio)-6-benzothiazolyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(heptylthio)-6-benzothiazolyl]-3-nitro-

• Inchi： 1S/C21H23N3O3S2/c1-2-3-4-5-6-12-28-21-23-18-11-10-16(14-19(18)29-21)22-20(25)15-8-7-9-17(13-15)24(26)27/h7-11,13-14H,2-6,12H2,1H3,(H,22,25)
• InChI Key： WGKGPGOOVZMASC-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(SCCCCCCC)=NC2=CC=1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 429.11829

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 126-127 °C
• PSA: 85.13
• pka: 11.21±0.43(Predicted)